Cas no 2171273-40-6 ((2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid)

(2R)-1-7-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative, primarily used in peptide synthesis. Its key structural features include a piperidine-2-carboxylic acid core and a heptanoyl linker with an Fmoc-protected amine, enabling controlled incorporation into peptide chains. The Fmoc group ensures selective deprotection under mild basic conditions, enhancing compatibility with solid-phase peptide synthesis (SPPS). The (2R)-configuration provides stereochemical precision, critical for maintaining peptide integrity. This compound is particularly valuable in medicinal chemistry and bioconjugation, where its extended linker facilitates spacing and functional group accessibility. High purity and stability under standard SPPS conditions make it a reliable building block for complex peptide architectures.
(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid structure
2171273-40-6 structure
Product Name:(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
CAS No:2171273-40-6
MF:C28H34N2O5
MW:478.579967975616
CID:6120922
PubChem ID:165542732
Update Time:2025-10-29

(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
    • (2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
    • EN300-1482954
    • 2171273-40-6
    • Inchi: 1S/C28H34N2O5/c31-26(30-18-10-8-15-25(30)27(32)33)16-3-1-2-9-17-29-28(34)35-19-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,24-25H,1-3,8-10,15-19H2,(H,29,34)(H,32,33)/t25-/m1/s1
    • InChI Key: FEECCUGAYVXZNY-RUZDIDTESA-N
    • SMILES: O=C(CCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1C(=O)O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 95.9Ų

(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1482954-1.0g
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
1g
$0.0 2023-06-06
Enamine
EN300-1482954-50mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
50mg
$2044.0 2023-09-28
Enamine
EN300-1482954-100mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
100mg
$2142.0 2023-09-28
Enamine
EN300-1482954-250mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
250mg
$2239.0 2023-09-28
Enamine
EN300-1482954-500mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
500mg
$2336.0 2023-09-28
Enamine
EN300-1482954-1000mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
1000mg
$2433.0 2023-09-28
Enamine
EN300-1482954-2500mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
2500mg
$4771.0 2023-09-28
Enamine
EN300-1482954-5000mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
5000mg
$7058.0 2023-09-28
Enamine
EN300-1482954-10000mg
(2R)-1-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
2171273-40-6
10000mg
$10464.0 2023-09-28

(2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Related Literature

Additional information on (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid

Recent Advances in the Study of (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS: 2171273-40-6)

The compound (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS: 2171273-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug development, particularly in the design of peptide-based therapeutics and enzyme inhibitors. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-2-carboxylic acid moiety makes it a versatile intermediate in synthetic chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and bioavailability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid, addressing previous challenges related to side reactions and purification. The study employed advanced chromatographic techniques and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structural integrity.

In addition to its synthetic utility, this compound has shown promise as a building block for the development of protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into peptide analogs that exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study highlighted the compound's ability to enhance the binding affinity of peptide inhibitors through strategic modifications of its side chain.

Another area of interest is the compound's potential role in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its use as a linker in prodrug designs, leveraging the Fmoc group's cleavable properties under specific physiological conditions. This approach aims to improve the pharmacokinetics and tissue specificity of therapeutic agents, reducing off-target effects and enhancing efficacy.

Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on (2R)-1-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid. Future research directions may include further optimization of synthetic protocols, exploration of its interactions with biological targets, and evaluation of its safety profile in preclinical models. The compound's versatility and potential for customization position it as a valuable tool in the ongoing quest for innovative therapeutic solutions.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd